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Compound of Interest

Compound Name: M1069

Cat. No.: B10861853 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the dissolution of M1069, a dual

A2A/A2B adenosine receptor antagonist, for use in in vitro experiments. Adherence to this

protocol is crucial for obtaining consistent and reliable experimental results.

Introduction
M1069 is a potent and selective dual antagonist of the A2A and A2B adenosine receptors.[1] In

the tumor microenvironment (TME), high concentrations of adenosine suppress the anti-tumor

immune response.[2] M1069 counteracts this immunosuppressive mechanism by blocking

adenosine signaling, thereby enhancing anti-tumor immunity.[1][2] Accurate preparation of

M1069 solutions is the first critical step for in vitro studies investigating its mechanism of action

and therapeutic potential.

M1069 Properties
Property Value

CAT. No. HY-148088

Purity 98.04%

Target A2A/A2B Adenosine Receptor

Mechanism of Action Antagonist
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M1069 Solubility Data
For in vitro experiments, Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing

a stock solution of M1069. For researchers requiring a different solvent system, the following

table summarizes the solubility of M1069 in various vehicles.

Solvent Concentration Remarks

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
2.5 mg/mL (4.57 mM)

Clear solution, may require

sonication.

10% DMSO, 90% (20% SBE-

β-CD in Saline)
2.5 mg/mL (4.57 mM)

Clear solution, may require

sonication.

10% DMSO, 90% Corn Oil 2.5 mg/mL (4.57 mM)
Clear solution, may require

sonication.

Data obtained from MedchemExpress product information.

Experimental Protocols
Preparation of a 10 mM M1069 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of M1069 in 100% DMSO.

Materials:

M1069 powder

Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Vortex mixer

Water bath or sonicator (optional)
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Procedure:

Equilibrate: Allow the M1069 powder and DMSO to equilibrate to room temperature before

use.

Weighing: Accurately weigh the desired amount of M1069 powder. For example, to prepare 1

mL of a 10 mM stock solution, weigh out 5.47 mg of M1069 (Molecular Weight: 547.6 g/mol

).

Dissolution: Add the appropriate volume of DMSO to the M1069 powder. For the example

above, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the M1069 is completely dissolved. If precipitation

occurs, gentle warming in a water bath (not exceeding 37°C) or sonication can be used to

aid dissolution.

Aliquoting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month). Ensure the tubes are sealed tightly to prevent moisture

absorption.

Preparation of Working Solutions for Cell Culture
Experiments
This protocol describes the dilution of the M1069 DMSO stock solution into cell culture medium

to prepare a working solution.

Materials:

10 mM M1069 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile tubes for dilution
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Calibrated pipettes and sterile tips

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM M1069 stock solution at room

temperature.

Serial Dilution (Recommended): It is recommended to perform serial dilutions to achieve the

desired final concentration. For example, to prepare a 10 µM working solution from a 10 mM

stock, first prepare an intermediate dilution (e.g., 1 mM) by diluting the stock solution 1:10 in

cell culture medium. Then, dilute the intermediate solution 1:100 to reach the final

concentration of 10 µM.

Direct Dilution (for higher concentrations): For higher working concentrations, direct dilution

may be feasible. However, ensure the final concentration of DMSO in the cell culture

medium is kept to a minimum (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Mixing: Mix the working solution thoroughly by gentle pipetting or inverting the tube. Avoid

vigorous vortexing which can cause protein denaturation in the medium.

Immediate Use: Use the freshly prepared working solution immediately for your in vitro

experiments. Do not store diluted working solutions in cell culture medium.
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Caption: M1069 blocks adenosine binding to A2A/A2B receptors on immune cells.
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Caption: Workflow for preparing M1069 stock and working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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